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Compound of Interest

Compound Name: L-741671

Cat. No.: B1674071 Get Quote

Technical Support Center: L-741,626
Welcome to the technical support center for L-741,626. This resource is designed to assist

researchers, scientists, and drug development professionals in effectively utilizing L-741,626 in

their experiments. Here you will find troubleshooting guides and frequently asked questions

(FAQs) to address common challenges and ensure the stability and integrity of the compound

over time.

Compound Information
L-741,626 is a potent and selective antagonist of the Dopamine D2 receptor. It is a valuable

tool for neuroscience research, particularly for differentiating the roles of D2 and D3 dopamine

receptors.

Property Value

Chemical Name
3-[[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-

yl]methyl]-1H-indole

Molecular Formula C₂₀H₂₁ClN₂O

Molecular Weight 340.85 g/mol

CAS Number 81226-60-0
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Frequently Asked Questions (FAQs)
Q1: How should I store L-741,626 powder?

A1: L-741,626 as a solid powder should be stored at -20°C for long-term stability, where it can

be kept for up to 3 years.[1]

Q2: What are the recommended solvents for preparing a stock solution of L-741,626?

A2: L-741,626 is soluble in DMSO and ethanol.[2] For most in vitro applications, DMSO is a

suitable solvent.

Q3: How should I store stock solutions of L-741,626?

A3: Stock solutions of L-741,626 should be aliquoted to avoid repeated freeze-thaw cycles.[3]

Recommended storage conditions are:

-80°C for up to 6 months.[3][4]

-20°C for up to 1 month.[3][4]

Q4: Is L-741,626 sensitive to light?

A4: While specific photostability data for L-741,626 is not readily available, it is good laboratory

practice to protect all research compounds from light, especially when in solution. Store

solutions in amber vials or cover them with aluminum foil.

Q5: What is the mechanism of action of L-741,626?

A5: L-741,626 is a selective antagonist of the Dopamine D2 receptor. It binds to the D2

receptor and blocks the downstream signaling pathways typically initiated by dopamine.
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Issue Possible Cause Recommended Solution

Inconsistent or unexpected

experimental results.

Compound degradation due to

improper storage or handling.

1. Verify Storage Conditions:

Ensure the compound (powder

and stock solutions) has been

stored at the recommended

temperatures. 2. Prepare

Fresh Solutions: If there is any

doubt about the stability of a

stock solution, prepare a fresh

one from the solid powder. 3.

Avoid Repeated Freeze-Thaw

Cycles: Aliquot stock solutions

into single-use volumes to

minimize degradation.[3]

Precipitation of the compound

in aqueous buffers.

Low aqueous solubility of L-

741,626.

1. Optimize Solvent

Concentration: Minimize the

concentration of the organic

solvent (e.g., DMSO) in the

final aqueous solution. 2. Use

a Suitable Vehicle for in vivo

studies: A common vehicle for

in vivo administration is a

mixture of 10% DMSO, 40%

PEG300, 5% Tween 80, and

45% saline.[1] 3. Sonication:

Gentle sonication may help to

redissolve any precipitate.

Difficulty achieving desired

final concentration in media.

Solubility limits of the

compound.

1. Prepare a higher

concentration stock solution:

This allows for a smaller

volume of the stock to be

added to the final medium,

reducing the risk of

precipitation. 2. Warm the

solution: Gently warming the

solution may aid in dissolution,
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but be cautious of potential

degradation at elevated

temperatures.

Variability between

experimental replicates.

Inaccurate pipetting of small

volumes of stock solution.

1. Use calibrated pipettes:

Ensure that all pipettes are

properly calibrated. 2. Perform

serial dilutions: For very low

final concentrations, it is more

accurate to perform a series of

dilutions from the stock

solution rather than pipetting a

very small volume directly.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out a sufficient amount of L-741,626 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 3.4085 mg of L-

741,626 (Molecular Weight = 340.85 g/mol ).

Add Solvent: Add the appropriate volume of high-purity DMSO to the vial containing the

powder.

Dissolve: Gently vortex or sonicate the vial until the compound is completely dissolved.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in amber

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or

-20°C for short-term storage (up to 1 month).[3][4]

Visualizations
Dopamine D2 Receptor Signaling Pathway
The following diagram illustrates the canonical G-protein dependent signaling pathway of the

Dopamine D2 receptor, which is inhibited by L-741,626.
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Dopamine D2 Receptor Signaling Pathway

Experimental Workflow for Assessing Compound
Stability
This workflow outlines a general procedure for evaluating the stability of L-741,626 in a specific

solvent over time.
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Compound Stability Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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